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An In-depth Technical Guide to the Physical and Chemical Properties of Raw limenite

Introduction

limenite, with the idealized chemical formula FeTiOs, is a titanium-iron oxide mineral of
significant economic importance.[1][2] It stands as the primary ore for titanium and the principal
source for titanium dioxide (TiOz2), a compound widely utilized as a white pigment in a vast
array of products including paints, plastics, paper, and cosmetics.[1][3] This technical guide
provides a comprehensive overview of the core physical and chemical properties of raw
ilmenite, intended for researchers, scientists, and professionals in drug development and
materials science. The guide details the mineral's fundamental characteristics, experimental
protocols for their determination, and a summary of its quantitative attributes.

Chemical Properties and Composition

limenite is a member of the oxide and hydroxide group of minerals.[4] Its ideal composition
consists of 36.8% iron, 31.6% titanium, and 31.6% oxygen, which corresponds to
approximately 52.65% TiO2 and 47.35% FeO.[5] However, the composition of raw ilmenite
often deviates from this ideal formula due to isomorphic substitutions and the presence of
various impurities.

Magnesium (Mg?*) and manganese (Mn?*) can substitute for ferrous iron (Fe?*), forming solid
solution series with geikielite (MgTiOs) and pyrophanite (MnTiOs), respectively.[4][6]
Consequently, raw ilmenite samples frequently contain variable amounts of magnesium and
manganese oxides (MgO and MnO).[7] Additionally, some ferric iron (Fe3*) may be present,
and ilmenite can form solid solutions with hematite (Fe203).[1]
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Trace element analysis of ilmenite often reveals the presence of other elements, including

chromium (Cr), vanadium (V), niobium (Nb), nickel (Ni), and zinc (Zn), whose concentrations

can provide insights into the mineral's geological provenance.[3][8][9]

Chemically, ilmenite is relatively resistant to weathering.[2][3] However, over geological

timescales, it can alter into a material known as leucoxene, which is an assemblage of titanium

minerals such as rutile or anatase.[3][4] This alteration process involves the oxidation of ferrous

iron to ferric iron and its subsequent leaching from the mineral lattice, resulting in an

enrichment of titanium dioxide.[10][11] limenite can be dissolved in strong acids, such as

concentrated hydrochloric or sulfuric acid, a property that is exploited in the industrial

processing of the ore to extract TiO2.[1][12][13]

ble 1: Chemical C ition of Imeni

Component

Chemical Formula

Ideal Concentration
(wt%)

Typical Range in
Raw Ore (wt%)

Titanium Dioxide TiO2 52.65[5] 40 - 65[12][14]
Iron(ll) Oxide FeO 47.35[5] 15 - 37[7]

Iron(lll) Oxide Fe203 10 - 27[7]
Magnesium Oxide MgO 0.20 - 2.53[7][11][15]
Manganese Oxide MnO 0.37 - 1.04[7][11]
Silicon Dioxide (Silica)  SiO2 0.19 - 2.30[7]
Aluminum Oxide

(Alumina) Al203 0.20 - 1.50[7]
Vanadium Pentoxide V205 Trace - 0.13[11][15]
Chromium(lll) Oxide Cr20s Trace - 0.01[11][15]

Physical Properties

The physical properties of ilmenite are crucial for its identification and for the design of

appropriate mineral processing techniques. It is an opaque mineral with a metallic to sub-
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metallic luster.[6][16] Its color is typically iron-black or steel-gray, sometimes with a brownish

tint.[1][4]

ble 2: Physical ies of limeni

Property Value

Color Iron-black, steel-gray, brownish-black[1][4]
Luster Metallic to sub-metallic[4][6][16]

Streak Black to brownish-black[2][6][17]

Mohs Hardness

5.0 - 6.0[1][7][16][18][19]

Specific Gravity

4.5 - 5.0 glcme[7][16][17][18][19]

Density

4.68 - 4.79 glcm?[1][15][20][21]

Crystal System

Trigonal[1][7][22]

Space Group

R3[1]

Cleavage None observed[1][15][17][18][21]

Fracture Conchoidal to uneven[1][15][17][18][21]
Parting On {0001} and {1011} may be present[15][20]
Magnetism Paramagnetic (weakly magnetic)[1][3][4][19]
Diaphaneity Opaque[16][18][21][22]

Crystallography and Structure

limenite crystallizes in the trigonal system and has a crystal structure that is an ordered

derivative of the corundum (Al20s) structure.[1][23] In the ilmenite structure, layers of Fe2*

cations and Ti** cations alternate, perpendicular to the trigonal c-axis, separated by layers of

oxygen atoms in a hexagonal closest-packing arrangement.[1][4] This ordered arrangement of

cations is distinct from corundum, where all cation sites are occupied by Al3*.
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Ilmenite (FeTiOs) Crystal Structure (Simplified Layering)

Oxygen Layer c-axis Iron (Fe2*) Layer |—>| Oxygen Layer |—>| Titanium (Ti4*) Layer |—>| Oxygen Layer |—>| Iron (Fe2*) Layer |—>| Oxygen Layer

Legend
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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